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Compound of Interest

Compound Name: 2-Bromo-5-fluorophenol

Cat. No.: B114175

An In-depth Technical Guide to the Safe Handling of 2-Bromo-5-fluorophenol

For researchers, scientists, and drug development professionals, a comprehensive
understanding of the safety profile of chemical reagents is paramount. This guide provides a
detailed overview of the safety data sheet (SDS) information for 2-Bromo-5-fluorophenol
(CAS No: 147460-41-1), a versatile building block in organic synthesis. The following sections
outline its hazards, handling procedures, and emergency protocols, ensuring its safe and
effective use in a laboratory setting.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 2-Bromo-5-fluorophenol is
presented in the table below. This information is crucial for the safe design of experiments and
for understanding its behavior under various conditions.
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Property Value

Molecular Formula CeH4BrrFO

Molecular Weight 191.00 g/mol

Appearance Colorless to light yellow or orange clear liquid
Density 1.717 g/mL at 25 °C

Boiling Point 185 °C

Flash Point 87 °C (188.6 °F) - closed cup[1][2]

Refractive Index

n20/D 1.553

pKa

7.43 £ 0.10 (Predicted)

Storage Temperature

Room temperature; keep in a dark, dry place

Hazard Identification and Classification

2-Bromo-5-fluorophenol is classified as a hazardous substance. The following table

summarizes its GHS hazard classifications.

Hazard Class

Category

Hazard Statement

Skin Corrosion/Irritation

2

H315: Causes skin irritation[1]

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation[1]

Specific Target Organ Toxicity
(Single Exposure)

3 (Respiratory system)

H335: May cause respiratory

irritation[1]

Acute Toxicity (Oral) 4 H302: Harmful if swallowed
o H312: Harmful in contact with
Acute Toxicity (Dermal) 4 )
skin
Acute Toxicity (Inhalation) 4 H332: Harmful if inhaled
Flammable Liquids 4 H227: Combustible liquid[3]
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Signal Word: Warning[1]
Hazard Pictogram:

lwsalt text

Experimental Protocols for Hazard Assessment

While the specific experimental data for 2-Bromo-5-fluorophenol is not publicly available, the
hazard classifications are typically determined based on standardized experimental protocols,
such as those established by the Organisation for Economic Co-operation and Development
(OECD). Below are general descriptions of the types of methodologies that would be employed
to assess the hazards associated with this chemical.

Skin Irritation/Corrosion (OECD TG 439): An in vitro reconstructed human epidermis model is
typically used. The test chemical is applied topically to the tissue model. After a specified
exposure period, the cell viability is measured. A reduction in cell viability below a certain
threshold indicates that the chemical is an irritant.

Serious Eye Damage/Irritation (OECD TG 492): A similar in vitro method using a
reconstructed human cornea-like epithelium is employed. The test chemical is applied to the
epithelial surface, and the extent of cell damage is evaluated by measuring the reduction in
tissue viability.

Acute Oral Toxicity (OECD TG 423): This study typically involves the administration of the
chemical to fasted animals (e.g., rats) at a series of dose levels. The animals are observed
for a specified period for signs of toxicity and mortality. The LD50 (the dose that is lethal to
50% of the test population) is then estimated.

Inhalation Toxicity (OECD TG 403): This test involves exposing animals (e.g., rats) to the
chemical as a vapor, mist, or dust in an inhalation chamber for a defined period. The animals
are then observed for toxic effects and mortality to determine the LC50 (the concentration
that is lethal to 50% of the test population).

Safe Handling and Storage Workflow
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The following diagram illustrates the logical workflow for the safe handling and storage of 2-
Bromo-5-fluorophenol in a research environment. Adherence to this workflow is critical to
minimize exposure and ensure laboratory safety.
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Safe handling workflow for 2-Bromo-5-fluorophenol.
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First-Aid Measures
In the event of exposure to 2-Bromo-5-fluorophenol, immediate action is crucial. The

following first-aid measures should be taken:

¢ Inhalation: Remove the individual to fresh air and keep them comfortable for breathing. If the
person is not breathing, give artificial respiration. Seek medical attention if you feel unwell.[4]

[5]

» Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation occurs, seek medical advice.[4][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[4]

[5]

 Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Never give anything by
mouth to an unconscious person. Call a poison center or doctor if you feel unwell.[4][5]

Fire-Fighting Measures

2-Bromo-5-fluorophenol is a combustible liquid. In the event of a fire, the following measures
should be taken:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: Hazardous decomposition products formed under fire conditions include
carbon oxides, hydrogen bromide gas, and hydrogen fluoride.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus and full
protective gear.[4]

Accidental Release Measures

In the case of a spill, the following steps should be taken to mitigate the hazard:
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» Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective
equipment (PPE). Avoid breathing vapors, mist, or gas. Evacuate personnel to a safe area.

[4]
o Environmental Precautions: Prevent the chemical from entering drains.

e Containment and Cleanup: Absorb the spill with an inert material (e.g., sand, vermiculite) and
place it in a suitable, closed container for disposal.

Personal Protective Equipment

To ensure the safety of laboratory personnel, the following personal protective equipment is
mandatory when handling 2-Bromo-5-fluorophenol:

o Eye/Face Protection: Wear chemical safety goggles with side-shields conforming to EN166
or NIOSH-approved safety glasses.[4]

e Hand Protection: Handle with chemical-resistant gloves (e.g., butyl rubber, neoprene).
Gloves must be inspected prior to use.[4]

+ Body Protection: Wear a lab coat, closed-toe shoes, and long pants. For tasks with a higher
risk of splashing, a chemically impervious apron should be worn.

o Respiratory Protection: Work should be conducted in a well-ventilated area, preferably a
chemical fume hood. If the risk of inhalation is high, use a NIOSH-approved respirator with
an appropriate cartridge.[1]

This technical guide provides a comprehensive overview of the safety information for 2-Bromo-
5-fluorophenol. By understanding and implementing these safety procedures, researchers can
minimize risks and ensure a safe laboratory environment. Always consult the most recent
version of the Safety Data Sheet from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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